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Compound of Interest

Compound Name: Globo H

CAS No.: 207384-96-1

Cat. No.: B16125819

Get Quote

Introduction: Globo H is a complex glycosphingolipid that has garnered significant attention in

the fields of oncology and immunology. First isolated from the MCF-7 breast cancer cell line, it

is classified as a tumor-associated carbohydrate antigen (TACA) due to its overexpression on

the surface of various epithelial cancer cells while being largely absent from normal tissues.[1]

[2] This differential expression makes Globo H a prime target for the development of cancer

vaccines and antibody-drug conjugates.[1][3] This guide provides an in-depth analysis of the

structure of the Globo H hexasaccharide, the experimental methodologies used for its

characterization, and its role in cellular signaling pathways.

Core Structure of Globo H
Globo H is a hexasaccharide attached to a ceramide lipid anchor, classifying it as a globo-

series glycosphingolipid.[1] The carbohydrate portion consists of six monosaccharide units

linked in a specific sequence and configuration, which is critical for its recognition by antibodies

and its biological function.

The complete structure is systematically named:

Fucα(1→2)Galβ(1→3)GalNAcβ(1→3)Galα(1→4)Galβ(1→4)Glcβ(1)-Ceramide.[1]
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Data Presentation: Structural and Physicochemical
Properties
The fundamental components and linkages of the Globo H hexasaccharide are summarized

below.

Table 1: Monosaccharide Composition of Globo H

No.
Monosaccharide
Unit

Abbreviation
Anomeric
Configuration

VI L-Fucose Fuc α

V D-Galactose Gal β

IV
N-acetyl-D-

galactosamine
GalNAc β

III D-Galactose Gal α

II D-Galactose Gal β

| I | D-Glucose | Glc | β |

Table 2: Glycosidic Linkages in Globo H

Linkage
From
Monosaccharide

To Monosaccharide Linkage Type

1 Fuc (VI) Gal (V) α(1→2)

2 Gal (V) GalNAc (IV) β(1→3)

3 GalNAc (IV) Gal (III) β(1→3)

4 Gal (III) Gal (II) α(1→4)

5 Gal (II) Glc (I) β(1→4)

| 6 | Glc (I) | Ceramide | β(1→1) |
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Table 3: Physicochemical Properties of Globo H Hexasaccharide (Carbohydrate Moiety)

Property Value Source

Molecular Formula C₃₈H₆₅NO₃₀ [4]

Molecular Weight 1015.9 g/mol [4]

Monoisotopic Mass 1015.36 Da [4]

| Classification | Glycosphingolipid (Globo series) |[5] |

Experimental Methodologies
The complex structure of Globo H was elucidated and has been confirmed through a

combination of sophisticated analytical techniques and complex chemical synthesis.

Experimental Protocols
2.1 Structural Elucidation: NMR Spectroscopy and Mass Spectrometry

The primary structure, including the sequence of monosaccharides, anomeric configurations (α

or β), and glycosidic linkage positions, was determined using a combination of Nuclear

Magnetic Resonance (NMR) spectroscopy and mass spectrometry (MS).[1][6]

Protocol for NMR Analysis:

Isolation: Globo H is first isolated and purified from cancer cell lines (e.g., MCF-7) or

obtained via chemical synthesis.[1]

Sample Preparation: The purified glycosphingolipid is dissolved in an appropriate

deuterated solvent, such as D₂O or DMSO-d₆.

Data Acquisition: A suite of NMR experiments is performed using a high-field spectrometer

(e.g., 400 MHz or higher). Key experiments include:

1D ¹H NMR: To identify anomeric protons and their coupling constants, which provide

initial information on anomeric configuration.[7]
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2D COSY (Correlation Spectroscopy): To establish proton-proton correlations within

each sugar ring.

2D HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their

directly attached carbons, aiding in the assignment of all signals in the sugar rings.[6][8]

2D HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations

between protons and carbons across the glycosidic bonds, which is crucial for

determining the linkage positions.

NOESY (Nuclear Overhauser Effect Spectroscopy): To identify through-space

correlations between protons on adjacent sugar residues, confirming linkage sites and

providing conformational information.

Data Analysis: The chemical shifts and coupling constants are meticulously analyzed to

piece together the full hexasaccharide sequence and stereochemistry.[9]

Protocol for Mass Spectrometry Analysis:

GSL Extraction: Glycosphingolipids are extracted from tumor tissues or cells using a

series of solvent extractions.[10]

Purification: The extracted GSLs are purified using chromatographic techniques.

Analysis: The purified sample is analyzed using techniques like MALDI-TOF (Matrix-

Assisted Laser Desorption/Ionization-Time of Flight) or ESI (Electrospray Ionization) ion

trap MS.[10][11]

MS/MS Fragmentation: The parent ion corresponding to Globo H is selected and

subjected to multiple rounds of fragmentation (MSⁿ). The resulting fragment ions provide

detailed information about the monosaccharide sequence by revealing sequential sugar

losses.[11]
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Caption: Experimental workflow for Globo H structural elucidation.

2.2 Chemical Synthesis

Due to the low abundance of Globo H from natural sources, chemical synthesis is essential for

producing sufficient quantities for clinical and immunological studies.[12] Convergent

strategies, such as [3+3] or [3+2+1] block synthesis, are commonly employed.[2][13][14]
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Protocol for Convergent [3+3] Synthesis (Generalized):

Monosaccharide Protection: The hydroxyl groups of the individual monosaccharide

building blocks are selectively protected with protecting groups to prevent unwanted side

reactions.

Trisaccharide Donor/Acceptor Synthesis: Two different trisaccharide blocks are

synthesized. For example, a "DEF" block (Fuc-Gal-GalNAc) is prepared as a glycosyl

donor, and an "ABC" block (Gal-Gal-Glc) is prepared as a glycosyl acceptor.[13]

Block Glycosylation: The donor and acceptor trisaccharide blocks are coupled together in

a key glycosylation reaction to form the protected hexasaccharide.[12][13]

Deprotection: All protecting groups are removed in a final step to yield the target Globo H
hexasaccharide.

Conjugation: For vaccine development, the synthesized hexasaccharide is often

conjugated to an immunogenic carrier protein like Keyhole Limpet Hemocyanin (KLH).[15]
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Caption: Generalized workflow for a convergent [3+3] chemical synthesis of Globo H.

Biological Context and Signaling Pathways
Globo H is not merely a structural component of the cell membrane; it is an active participant in

signaling cascades that promote cancer cell survival and progression.

Biosynthesis of Globo H
Globo H is synthesized through a multi-step enzymatic pathway involving several

glycosyltransferases. The pathway also produces other related cancer-associated antigens,

SSEA3 and SSEA4.[1][16] The expression of the key enzyme β1,3-galactosyltransferase V

(β3GalT5) is a critical determinant for the levels of these globo-series antigens.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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